7-Acetonyl-8-bromotheophylline

• IUPAC Name: 8-bromo-1,3-dimethyl-7-(2-oxopropyl)purine-2,6-dione
• InChI: InChI=1S/C10H11BrN4O3/c1-5(16)4-15-6-7(12-9(15)11)13(2)10(18)14(3)8(6)17/h4H2,1-3H3
• InChI Key: ZZTWXVKYKRBBRD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C2=C(N=C1Br)N(C(=O)N(C2=O)C)C
• Molecular Formula: C10H11BrN4O3
• Molecular Weight: 315.12 g/mol

Description

7-Acetonyl-8-bromotheophylline is a derivative of 8-Bromotheophylline. 8-Bromotheophylline is a xanthine diuretic drug and is the main active ingredient in pamabrom. It is sold as an over-the-counter medication in combination with paracetamol, among other analgesics, to treat dysmenorrhea. It is also an adenosine receptor A1 antagonist.

Synthesis Analysis

Compounds were obtained in the cyclocondensation reaction of 7-acetic-8-bromotheophylline aldehyde, 7-acetonyl-8-bromotheophylline, and 7-phenacyl-8-bromotheophylline, with double amount of appropriate arylpiperazinylpropylamine, in boiling 2-methoxyethanol.

Molecular Structure Analysis

The molecular formula of 8-Bromotheophylline is C7H7BrN4O2. The molecular weight is 259.06 g/mol.

Scientific Research Applications

Serotonin Transporter Activity

• Compound Evaluation : Researchers have evaluated the affinities of arylpiperazinylalkyl derivatives of 7-acetonyl-8-bromotheophylline for SERT. .

Diuretic Properties

• .

Bioanalytical Method for Pamabrom

• .

Mechanism of Action

Target of Action

The primary target of 7-Acetonyl-8-bromotheophylline is the serotonin transporter (SERT). SERT is a protein that plays a crucial role in the reuptake of serotonin, a neurotransmitter, from the synaptic cleft back into the presynaptic neuron .

Mode of Action

7-Acetonyl-8-bromotheophylline interacts with its target, the serotonin transporter, by inhibiting its function. This inhibition prevents the reuptake of serotonin, leading to an increase in the concentration of serotonin in the synaptic cleft . The increased serotonin levels can then continue to stimulate the postsynaptic neuron, enhancing serotonergic neurotransmission .

Biochemical Pathways

The action of 7-Acetonyl-8-bromotheophylline affects the serotonergic pathway in the central nervous system. By inhibiting the reuptake of serotonin, it influences the biochemical pathway of serotonin synthesis and metabolism . The downstream effects include prolonged serotonergic activity, which can lead to various physiological effects such as mood regulation, appetite control, and regulation of sleep-wake cycles .

Result of Action

The molecular and cellular effects of 7-Acetonyl-8-bromotheophylline’s action primarily involve the enhancement of serotonergic neurotransmission. By inhibiting the reuptake of serotonin, it increases the availability of this neurotransmitter in the synaptic cleft, thereby prolonging its action and leading to enhanced stimulation of the postsynaptic neuron .

Safety and Hazards

The safety data sheet for 8-Bromotheophylline suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. In case of accidental ingestion or contact, immediate medical attention is advised.